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Compound of Interest

Compound Name: DiSulfo-ICG maleimide

Cat. No.: B12388925

This guide provides a comprehensive comparison of DiSulfo-ICG maleimide with other
common near-infrared (NIR) fluorescent dyes used in biological imaging. Targeted at
researchers, scientists, and drug development professionals, this document offers a detailed
analysis of the dye's performance, supported by experimental data and protocols, to aid in the
selection of the most suitable fluorophore for specific research applications.

Introduction to DiSulfo-ICG Maleimide

DiSulfo-ICG maleimide is a thiol-reactive fluorescent dye designed for the stable labeling of
proteins, peptides, and other biomolecules containing free sulfhydryl groups. As a derivative of
Indocyanine Green (ICG), it operates within the near-infrared (NIR) spectrum, a region highly
advantageous for in vivo and deep-tissue imaging due to reduced tissue autofluorescence and
deeper light penetration. The maleimide functional group allows for specific and covalent
attachment to cysteine residues on proteins, making it a valuable tool for creating fluorescently
labeled antibodies, tracers, and other probes for a variety of imaging modalities.

Performance Comparison of NIR Dyes

The selection of a fluorescent dye is critical for the success of imaging experiments. Key
performance indicators include the molar extinction coefficient (a measure of how strongly the
dye absorbs light), quantum yield (the efficiency of converting absorbed light into emitted
fluorescence), and photostability (resistance to fading upon light exposure). The following table
summarizes these properties for DiSulfo-ICG maleimide and two common alternatives:
IRDye® 800CW maleimide and Cy5.5 maleimide.
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DiSulfo-ICG
L. IRDye® 800CW L.
Feature maleimide (proxy: L Cy5.5 maleimide
maleimide

ICG-d7/ICG)
Excitation Max (nm) ~787-794[1] ~773[2] ~675[3]
Emission Max (nm) ~818-819[1] ~792[2] ~694[3]
Molar Extinction Not explicitly found for

o ~228,000 o 190,000(3]

Coefficient (M~cm™1) maleimide
Quantum Yield ~0.21 Similar to ICG[4] ~0.2[5]
Reactive Group Maleimide Maleimide Maleimide
Reactivity Target Thiols (e.g., Cysteine)  Thiols (e.g., Cysteine)  Thiols (e.g., Cysteine)

Note: Data for DiSulfo-ICG maleimide is based on publicly available information for ICG and
its derivatives, which share the same core fluorophore.

Experimental Protocols

Detailed methodologies are crucial for the successful application of fluorescent dyes. Below are
protocols for antibody labeling and an experimental workflow for tracking receptor
internalization.

Protocol for Antibody Labeling with DiSulfo-ICG
Maleimide

This protocol outlines the steps for conjugating DiSulfo-ICG maleimide to an antibody.
1. Antibody Preparation:

o Dissolve the antibody in a suitable buffer (e.g., PBS, pH 7.2-7.4) at a concentration of 2-10
mg/mL.

« If the antibody does not have free thiols, reduction of disulfide bonds is necessary. Add a 10-
to 20-fold molar excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) and
incubate for 30 minutes at room temperature.
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» Remove the excess reducing agent using a desalting column.

2. Dye Preparation:

e Dissolve DiSulfo-ICG maleimide in anhydrous DMSO to prepare a 10 mM stock solution.
3. Conjugation Reaction:

e Add the dye stock solution to the prepared antibody solution at a 10- to 20-fold molar excess
of dye to antibody.

 Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected
from light.

4. Purification of the Conjugate:
 Remove unconjugated dye using a desalting column or dialysis.
5. Determination of Degree of Labeling (DOL):

o Measure the absorbance of the conjugate at 280 nm (for protein) and at the absorbance
maximum of the dye (~787 nm).

o Calculate the DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280
nm.

Visualizing Biological Processes

The following diagrams, created using the DOT language, illustrate key experimental workflows
where DiSulfo-ICG maleimide-labeled molecules are utilized.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12388925?utm_src=pdf-body
https://www.benchchem.com/product/b12388925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Preparation Purification & Analysis

: : Disulfide Bond Removal of : : ]
Antibody Soluti Conjugation
ntbody sofution Reduction (oplionalHReducing Agentj e Labeled Antibody
I fj

(Conjugation Reaction Purification o
{_ (Antibody + Dye) Conjugate

DiSulfo-ICG Maleimide Degree of Labeling
Stock Solution Calculation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Cell Culture

Seed cells expressing
the target receptor

N

/Labeling and Binding\
Prepare DiSulfo-ICG
labeled antibody

Sa

Incubate cells with
labeled antibody

. /

Imaging arv d Analysis

Wash to remove
unbound antibody

Live-cell imaging using
confocal microscopy

(Quantify internalizatior)

over time

Determine receptor
internalization kinetics

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Cell Membrane

Cell Surface
Receptor

DiSulfo-ICG
Labeled Antibody

4 Internalization A

Clathrin-mediated
Endocytosis

Early Endosome

_,/

J

Intracellularn Trafficking

Late Endosome

Recycling to
Membrane

Lysosome
(Degradation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12388925?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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